Cas no 1559261-83-4 (6',6'-dimethylspirobicyclo2.2.1heptane-2,2'-morpholine)

• Product Name: 6',6'-dimethylspirobicyclo2.2.1heptane-2,2'-morpholine
• CAS No: 1559261-83-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• MDL: MFCD24121873
• CID: 5240998
• PubChem ID: 81526387
• Update Time: 2026-03-08

6',6'-dimethylspirobicyclo2.2.1heptane-2,2'-morpholine Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,2'-morpholine], 6',6'-dimethyl-
• 6',6'-dimethylspirobicyclo2.2.1heptane-2,2'-morpholine

• MDL： MFCD24121873
• Inchi： 1S/C12H21NO/c1-11(2)7-13-8-12(14-11)6-9-3-4-10(12)5-9/h9-10,13H,3-8H2,1-2H3
• InChI Key： VSLNKMCKKONMLH-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC12OC(C)(C)CNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 6',6'-dimethylspirobicyclo2.2.1heptane-2,2'-morpholine

Exploring the Chemical Properties and Applications of 6',6'-Dimethylspirobicyclo[2.2.1]heptane-2,2'-Morpholine

The compound 6',6'-dimethylspirobicyclo[2.2.1]heptane-2,2'-morpholine, with the CAS number 1559261-83-4, is a unique bicyclic structure that has garnered significant attention in the field of organic chemistry due to its complex architecture and potential applications in drug design and materials science. This compound is characterized by a spirocyclic framework, which combines a morpholine ring with a bicyclo[2.2.1]heptane system, creating a molecule with both rigidity and flexibility.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly for their ability to modulate biological targets with high precision. The presence of the morpholine ring in 6',6'-dimethylspirobicyclo[2.2.1]heptane-2,2'-morpholine adds electronic versatility to the molecule, making it a promising candidate for exploring interactions with enzymes and receptors. Researchers have reported that such structures can exhibit potent inhibitory effects on various kinases, suggesting their potential utility in anticancer therapies.

The synthesis of this compound involves a multi-step process that typically includes ring-closing metathesis and subsequent functionalization to introduce the methyl groups at the 6' positions. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during these reactions. Notably, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure samples of 6',6'-dimethylspirobicyclo[2.2.1]heptane-2,2'-morpholine, which are essential for studying its stereochemical properties.

In terms of physical properties, this compound exhibits a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including NMR and IR spectra, have been thoroughly characterized, providing insights into its molecular conformation and intermolecular interactions.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have revealed that the spirocyclic structure imparts significant strain relief compared to non-spiro analogs, contributing to its stability and reactivity. These findings align with experimental results showing that 6',6'-dimethylspirobicyclo[2.2.1]heptane-2,2'-morpholine undergoes selective reactions under mild conditions.

Looking ahead, the integration of machine learning algorithms into chemical research promises to accelerate the discovery of novel applications for spirocyclic compounds like this one. By analyzing vast datasets of chemical structures and their biological activities, researchers can predict potential drug candidates more efficiently than ever before.

In conclusion, 6',6'-dimethylspirobicyclo[2.2.1]heptane-2,2'-morpholine represents a fascinating example of how complex molecular architectures can be harnessed for advancing modern medicine and materials science.